Cas no 627-04-3 ((Ethylthio)acetic acid)

• Product Name: (Ethylthio)acetic acid
• CAS No: 627-04-3
• MF: C₄H₈O₂S
• MW: 120.170120239258
• MDL: MFCD00021769
• CID: 82815
• PubChem ID: 69387
• Update Time: 2025-10-21

(Ethylthio)acetic acid Chemical and Physical Properties

Names and Identifiers

• (Ethylthio)acetic acid
• S-Ethylthioglycolic acid
• 2-ethylsulfanylacetic acid
• Aceticacid, (ethylthio)- (7CI,8CI,9CI)
• (Ethylmercapto)acetic acid
• 2-(Ethylthio)acetic acid
• Carboxymethyl ethyl sulfide
• Ethylthioacetic acid
• NSC 75118
• S-(Carboxymethyl)ethyl mercaptan
• (ETHYLTHIO)ACETICACID
• BCP05241
• EINECS 210-979-8
• MFCD00021769
• ETHYLSULFANYLACETIC ACID
• EN300-97332
• SCHEMBL623697
• NS00035136
• Acetic acid, 2-(ethylthio)-
• UNII-M3D5Y724HZ
• (Ethylthio)acetic acid, AldrichCPR
• .alpha.-(Ethylthio)acetic acid
• D95699
• DTXSID3060829
• Q27283434
• NSC75118
• CS-0197336
• 2-(ETHYLTHIO)ETHANOIC ACID
• (Ethylsulfanyl)acetic acid #
• AM20100532
• M3D5Y724HZ
• Acetic acid, (ethylthio)-
• 627-04-3
• AKOS000137291
• 2-(ethylsulfanyl)acetic acid
• SY078874
• NSC-75118
• STR04669
• ethylmercaptoacetic acid
• FT-0604965
• STK502173
• ALBB-004310
• alpha-(Ethylthio)acetic acid
• (Ethylsulfanyl)acetic acid
• 3-Thiapentanoic acid
• DTXCID9043487

• MDL： MFCD00021769
• Inchi： 1S/C4H8O2S/c1-2-7-3-4(5)6/h2-3H2,1H3,(H,5,6)
• InChI Key： VJIKFWJCVWFZIN-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CC
• BRN： 1743038

Computed Properties

• Exact Mass: 120.02500
• Monoisotopic Mass: 120.0245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 62.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 62.6

Experimental Properties

• Color/Form: Colorless or grayish yellow liquid
• Density: 1.164±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: -8.5 ºC
• Boiling Point: 229.0±23.0 ºC (760 Torr),
• Flash Point: 92.3±22.6 ºC,
• Refractive Index: 1.4869 (589.3 nm 20 ºC)
• Solubility: Dissolution (38 g/l) (25 º C),
• PSA: 62.60000
• LogP: 0.82410
• Solubility: It is miscible with water.

(Ethylthio)acetic acid Security Information

• Hazardous Material transportation number：3265
• Hazard Category Code： R34: can cause burns.
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids

Additional information on (Ethylthio)acetic acid

Ethylthio)acetic acid (CAS No. 627-04-3): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Ethylthio)acetic acid, identified by its Chemical Abstracts Service (CAS) number 627-04-3, is a significant compound in the realm of organic chemistry and pharmaceutical innovation. This thioester derivative of acetic acid has garnered considerable attention due to its versatile applications in synthetic chemistry, drug development, and biochemical studies. Its unique structural properties, characterized by the presence of a sulfur atom in the side chain, make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of ethylthio)acetic acid is C₄H₈OS, reflecting its composition of four carbon atoms, eight hydrogen atoms, one oxygen atom, and one sulfur atom. This configuration imparts distinct reactivity patterns, enabling its use in various chemical transformations. The compound exhibits both electrophilic and nucleophilic characteristics, which are harnessed in medicinal chemistry for the development of novel therapeutic agents.

In recent years, ethylthio)acetic acid has been explored as a key building block in the synthesis of bioactive molecules. Its thioester functionality is particularly useful in peptide coupling reactions, where it serves as an efficient protecting group or activating agent. This has made it a staple in peptide-based drug formulations, contributing to advancements in peptidomimetics and protease inhibitors.

One of the most compelling areas of research involving ethylthio)acetic acid is its role in anti-inflammatory and analgesic drug development. Studies have demonstrated that derivatives of this compound can modulate inflammatory pathways by interacting with specific enzymatic targets. For instance, modifications to the side chain of ethylthio)acetic acid have led to the discovery of compounds with enhanced COX-2 inhibition properties, which are relevant in the treatment of chronic pain and inflammatory disorders.

The pharmaceutical industry has also leveraged ethylthio)acetic acid in the synthesis of antiviral agents. Its structural motif is found in several approved drugs that target viral proteases, essential enzymes for viral replication. By serving as a scaffold for structure-activity relationship (SAR) studies, researchers have been able to optimize potency and selectivity against viral targets while minimizing off-target effects.

Beyond medicinal applications, ethylthio)acetic acid finds utility in agrochemical research. Its derivatives have been investigated for their potential as growth regulators or plant defense enhancers. The sulfur-containing moiety contributes to its bioactivity by influencing metabolic pathways in plants, making it a promising candidate for sustainable agricultural practices.

The synthesis of ethylthio)acetic acid typically involves the reaction between ethyl thiol (ethanethiol) and acetyl chloride or acetic anhydride under controlled conditions. Advanced synthetic methodologies, such as catalytic hydrogenation or enzymatic resolution, have further refined its production, ensuring high purity and yield. These advancements are critical for scaling up production to meet industrial demands without compromising quality.

From a chemical biology perspective, ethylthio)acetic acid has been employed to study enzyme mechanisms and protein-protein interactions. Its ability to act as a probe molecule allows researchers to investigate binding affinities and kinetic parameters of biological targets. This has been particularly valuable in understanding disease pathways at the molecular level.

The environmental impact of ethylthio)acetic acid is another area of growing interest. While it is not classified as hazardous under standard regulatory frameworks, its degradation products must be carefully managed to prevent ecological disruption. Recent studies have focused on biodegradation pathways, identifying microorganisms capable of metabolizing this compound efficiently under aerobic or anaerobic conditions.

In conclusion,ethylthio)acetic acid (CAS No. 627-04-3) represents a cornerstone compound in modern chemical research with far-reaching implications across pharmaceuticals, agrochemicals, and biochemical sciences. Its unique reactivity and structural versatility continue to inspire innovative applications that address global health challenges while promoting sustainable practices.